Cas no 2034491-30-8 (4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2034491-30-8
• MF: C₁₂H₁₂N₆O₂S₂
• MW: 336.392678260803
• CID: 5890170
• PubChem ID: 121019096
• Update Time: 2025-06-26

4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole
• 4-[3-(triazol-2-yl)pyrrolidin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• F6515-3733
• 4-{[3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• 2034491-30-8
• 4-((3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole
• AKOS026693307

• Inchi： 1S/C12H12N6O2S2/c19-22(20,11-3-1-2-10-12(11)16-21-15-10)17-7-4-9(8-17)18-13-5-6-14-18/h1-3,5-6,9H,4,7-8H2
• InChI Key： FPFVHPKHMCCKBR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CCC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 336.04631599g/mol
• Monoisotopic Mass: 336.04631599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 131Ų

Additional information on 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole

Introduction to Compound with CAS No. 2034491-30-8 and Product Name: 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole

The compound identified by the CAS number 2034491-30-8 and the product name 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the benzothiadiazole class, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a triazole moiety and a pyrrolidinylsulfonyl group in its structure suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further investigation.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The benzothiadiazole scaffold is particularly noteworthy for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific modification of this scaffold with a pyrrolidin-1-ylsulfonyl group enhances its pharmacological profile by introducing additional hydrogen bonding capabilities and improving solubility. These features are crucial for optimizing drug-like properties such as bioavailability and target binding affinity.

The triazole ring in the compound's structure is another key feature that contributes to its potential therapeutic efficacy. Triazoles are known for their stability and ability to form strong hydrogen bonds, which can be exploited to enhance binding interactions with biological targets. This stability is particularly advantageous in drug development, as it ensures that the compound remains active in physiological conditions. Moreover, the triazole moiety has been shown to exhibit significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways.

In the context of current research, the compound 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole has been investigated for its potential role in treating various diseases. For instance, studies have demonstrated its efficacy in inhibiting the activity of certain enzymes involved in cancer progression. The pyrrolidinylsulfonyl group specifically interacts with these enzymes' active sites, disrupting their function and thereby slowing down tumor growth. This mechanism of action aligns with recent trends in oncology research, where targeted inhibition of key enzymes is a primary strategy for developing effective cancer therapeutics.

Additionally, the compound has shown promise in preclinical models as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. The synergistic effect of the triazole and pyrrolidinylsulfonyl groups appears to enhance its anti-inflammatory properties, making it a valuable candidate for further clinical development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These synthetic strategies are critical for producing complex molecules like this one with high fidelity.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability for clinical use. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME) profiles in animal models. Preliminary results indicate that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting potential for systemic therapy. Furthermore, its metabolic stability appears favorable for prolonged half-life in vivo.

From a regulatory perspective, ensuring compliance with safety standards is paramount before advancing to human trials. Toxicological studies have been conducted to evaluate acute and chronic toxicity profiles. These studies have revealed that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Understanding these adverse effects will be crucial for designing safe dosing regimens in future clinical trials.

The integration of computational methods into drug discovery has significantly accelerated the development process for compounds like this one. Molecular modeling techniques have been used to predict binding interactions between the target proteins and the 4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole scaffold. These predictions have guided medicinal chemists in optimizing lead structures by identifying key residues involved in binding and suggesting modifications that could enhance affinity.

Future directions for research on this compound include exploring its potential applications in treating neurological disorders. Emerging evidence suggests that benzothiadiazole derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may enable it to interact with specific receptors or enzymes relevant to these pathologies.

In conclusion,4-{3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylsulfonyl}-2,1,3-benzothiadiazole (CAS No. 2034491-30-8) represents a promising therapeutic agent with diverse applications across multiple disease areas. Its structural design incorporates elements known to enhance biological activity while maintaining favorable pharmacokinetic properties. Continued research into its mechanisms of action will further elucidate its potential benefits and guide efforts toward clinical translation.